Dimethyl-4-cyano-4-(4-methoxyphenyl)pimelate

• CAS No.: 5309-13-7
• Molecular Formula: C17H21NO5
• Molecular Weight: 319.4 g/mol
• IUPAC Name: dimethyl 4-cyano-4-(4-methoxyphenyl)heptanedioate
• InChI: InChI=1S/C17H21NO5/c1-21-14-6-4-13(5-7-14)17(12-18,10-8-15(19)22-2)11-9-16(20)23-3/h4-7H,8-11H2,1-3H3
• InChI Key: PTUHEEGICRDZDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CCC(=O)OC)(CCC(=O)OC)C#N

Description

Dimethyl-4-cyano-4-(4-methoxyphenyl)pimelate is a useful research compound. Its molecular formula is C17H21NO5 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 36.75 g. (0.25 mole) of the known compound (p-methoxyphenyl)acetonitrile and 116 ml. of methyl methacrylate in 120 ml. of t-butyl alcohol is heated to reflux. The heat is removed and 38 ml. of 40% methanolic Triton B in 56 ml. of t-butyl alcohol quickly added. After about 4 hours of heating at reflux the mixture is allowed to cool and taken up in water and benzene. The organic layer is washed successively with 2.5 N hydrochloric acid, water and brine and then evaporated to dryness. The residue is distilled under vacuum, first at 40 mm. of mercury to remove excess methyl acrylate and then at 0.6 to 0.75 mm. to give 55.9 g. (70.2% yield) of dimethyl-4-cyano-4-(4-methoxyphenyl)pimelate, having a boiling point of 205° to 210°C. The NMR spectrum of the compound confirms its expected structure.